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Compound of Interest

Compound Name: 1,3-Octanediol
CAS No.: 120727-18-6
Cat. No.: B7934114
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling point data
for 1,3-Octanediol. The information is presented in a structured format to facilitate easy
reference and comparison for research and development applications. This document also
outlines generalized experimental protocols for the determination of these critical physical
properties.

Data Presentation

The following table summarizes the key physical constants of 1,3-Octanediol, including its
melting and boiling points, as collated from various scientific sources.
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Property Value Conditions
Melting Point 68-69 °C Standard Pressure
Boiling Point 254-256 °C 760.00 mm Hg
165-170 °C 25 Torr

81-82 °C 4.5 Torr

Molecular Weight 146.23 g/mol

Density ~0.9636 g/cm?3 Standard Conditions
Refractive Index 1.4554 at 20°C

Experimental Protocols

While specific experimental reports detailing the determination of 1,3-Octanediol's melting and
boiling points are not readily available in the public domain, the following are generalized and
widely accepted methodologies for such measurements, conforming to standards set by
organizations like the OECD and ASTM.

Determination of Melting Point

A common and effective method for determining the melting point of a crystalline solid like 1,3-
Octanediol is the capillary method, often utilizing a melting point apparatus (e.g., Mel-Temp or
similar device).

Apparatus:

Melting point apparatus (digital or manual)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Sample of 1,3-Octanediol (purified)

Mortar and pestle (if sample needs to be pulverized)
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Procedure:

o Sample Preparation: A small amount of the purified 1,3-Octanediol is finely ground and
packed into a capillary tube to a height of 2-3 mm. The packing should be dense and uniform
to ensure accurate heat transfer.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus. The thermometer is positioned to accurately measure the temperature of the
block.

o Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as
the temperature approaches the expected melting point. A preliminary, faster heating run
may be conducted to determine an approximate melting range.

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the beginning of the melting range.

o Completion: The temperature at which the last solid crystal melts is recorded as the end of
the melting range. For a pure substance, this range should be narrow (typically 0.5-1 °C).

Determination of Boiling Point

The boiling point of a liquid can be determined using several methods, including the distillation
method and the Siwoloboff method, which is suitable for small sample volumes.

Apparatus (Distillation Method):
« Distillation flask

Condenser

Receiving flask

Heating mantle or oil bath

Thermometer (calibrated)

Boiling chips
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Sample of 1,3-Octanediol

Procedure:

Apparatus Assembly: The distillation apparatus is assembled. The sample of 1,3-Octanediol
and a few boiling chips are placed in the distillation flask.

Heating: The flask is gently heated. The heating rate is controlled to ensure a slow and
steady distillation rate (1-2 drops per second).

Temperature Reading: The thermometer bulb should be positioned so that the top of the bulb
is level with the bottom of the side arm of the distillation flask to accurately measure the
temperature of the vapor that is in equilibrium with the boiling liquid.

Boiling Point Range: The temperature is recorded when the first drop of distillate is collected
in the receiving flask and again when the last drop of liquid is vaporized. The boiling point is
the constant temperature observed during the distillation of the bulk of the liquid. For
determinations at reduced pressure, a vacuum pump and manometer are connected to the
system.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the experimental determination of

the melting and boiling points of a chemical substance like 1,3-Octanediol.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining melting and boiling points.
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» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1,3-
Octanediol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b7934114/docs#technical-guide-physicochemical-
properties-of-1-3-octanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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